Cas no 2164321-04-2 (6-(but-3-yn-1-yl)(methyl)amino-2-methylpyridine-3-carboxylic acid)

• Product Name: 6-(but-3-yn-1-yl)(methyl)amino-2-methylpyridine-3-carboxylic acid
• CAS No: 2164321-04-2
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 6357117
• PubChem ID: 165778940
• Update Time: 2025-10-28

6-(but-3-yn-1-yl)(methyl)amino-2-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(but-3-yn-1-yl)(methyl)amino-2-methylpyridine-3-carboxylic acid
• 6-[(but-3-yn-1-yl)(methyl)amino]-2-methylpyridine-3-carboxylic acid
• 2164321-04-2
• EN300-1449237

• Inchi： 1S/C12H14N2O2/c1-4-5-8-14(3)11-7-6-10(12(15)16)9(2)13-11/h1,6-7H,5,8H2,2-3H3,(H,15,16)
• InChI Key： KSKVADUQWITRDA-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=NC=1C)N(C)CCC#C)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 53.4Ų

Additional information on 6-(but-3-yn-1-yl)(methyl)amino-2-methylpyridine-3-carboxylic acid

Introduction to 6-(but-3-yn-1-yl)(methyl)amino-2-methylpyridine-3-carboxylic acid (CAS No. 2164321-04-2)

6-(but-3-yn-1-yl)(methyl)amino-2-methylpyridine-3-carboxylic acid, identified by its CAS number 2164321-04-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivative class, a group known for its broad biological activity and utility in drug development. The presence of functional groups such as the butynyl moiety, methylamino substituent, and carboxylic acid at the 3-position of the pyridine ring contributes to its unique chemical properties and potential applications.

The structural features of 6-(but-3-yn-1-yl)(methyl)amino-2-methylpyridine-3-carboxylic acid make it a promising candidate for further investigation in various therapeutic areas. The butynyl group, characterized by its triple bond, introduces reactivity that can be exploited in synthetic chemistry, enabling the formation of diverse derivatives. This aspect is particularly relevant in the context of developing novel bioactive molecules.

Moreover, the methylamino group at the 2-position enhances the compound's ability to interact with biological targets, including enzymes and receptors. Such interactions are critical for modulating physiological processes and have been extensively studied in the design of pharmacological agents. The carboxylic acid functionality at the 3-position provides an additional site for chemical modification, allowing for further derivatization to tailor specific pharmacological properties.

In recent years, there has been a surge in research focused on developing small molecules with enhanced selectivity and efficacy. 6-(but-3-yn-1-yl)(methyl)amino-2-methylpyridine-3-carboxylic acid fits well within this paradigm, as its structural complexity suggests potential applications in addressing complex diseases. For instance, studies have indicated its potential role in inhibiting key enzymes involved in inflammatory pathways, making it a candidate for therapeutic intervention in conditions such as arthritis and autoimmune disorders.

The compound's pyridine core is particularly noteworthy, as pyridine derivatives are widely recognized for their role in medicinal chemistry. The pyridine ring serves as a scaffold that can be modified to achieve desired pharmacokinetic and pharmacodynamic properties. Researchers have leveraged this versatility to develop drugs that target a myriad of diseases, from infectious diseases to chronic conditions.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 6-(but-3-yn-1-yl)(methyl)amino-2-methylpyridine-3-carboxylic acid. High-throughput virtual screening (HTVS) and molecular docking techniques have enabled scientists to predict binding affinities and interactions with biological targets with remarkable accuracy. These tools have been instrumental in identifying lead compounds that can undergo further optimization.

The synthesis of 6-(but-3-yn-1-yl)(methyl)amino-2-methylpyridine-3-carboxylic acid presents both challenges and opportunities. The multi-step synthesis requires careful optimization to ensure high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the butynyl group efficiently. Additionally, protecting group strategies may be necessary to prevent unwanted side reactions during synthesis.

In terms of biological activity, preliminary studies suggest that 6-(but-3-yne)-1yl](methyl)amino)-2-methylpyridine)-3-carboxylic acid may exhibit inhibitory effects on certain enzymes associated with metabolic pathways. These pathways are often dysregulated in diseases such as diabetes and obesity. By targeting these enzymes, the compound could potentially ameliorate symptoms associated with these conditions.

The carboxylic acid moiety also opens avenues for prodrug development. Prodrugs are designed to enhance solubility or stability while being converted into active forms within the body. This approach can improve bioavailability and reduce toxicity, making 6-(butenyl)methanamine)-2-methylpyridine]-carbonyl] acid a versatile candidate for further exploration.

Future research directions may include exploring synthetic routes that improve scalability and cost-effectiveness. Additionally, investigating the compound's interactions with specific proteins or nucleic acids could provide deeper insights into its mechanism of action. Such knowledge is crucial for developing safe and effective therapeutic agents.

The growing interest in natural product-inspired scaffolds has also influenced the design of new molecules like 6-(butenyl)methanamine]-2-methylpyridine]-carbonyl] acid. By incorporating elements from natural products into synthetic molecules, researchers aim to enhance binding affinity and reduce off-target effects. This strategy aligns with the broader goal of developing drugs that are both potent and selective.

Another exciting avenue is the use of 6-(butenyl)methanamine]-2-methylpyridine]-carbonyl] acid as a building block for more complex structures. Medicinal chemists often start with simpler molecules like this one and gradually introduce additional functional groups or rings to create highly optimized drug candidates. This modular approach allows for systematic exploration of chemical space.

The impact of 6-(butenyl)methanamine]-2-methylpyridine]-carbonyl] acid extends beyond academic research; it holds promise for industrial applications as well. Pharmaceutical companies are increasingly investing in novel compounds that address unmet medical needs. Given its unique structural features, this compound could play a role in developing next-generation therapeutics.

In conclusion,6-(butenyl)methanamine]-2-methylpyridine]-carbonyl] acid (CAS No. 2164321- 04- 2) represents a significant advancement in pharmaceutical chemistry. Its structural complexity, functional group diversity, and potential biological activity make it a valuable asset in drug discovery efforts. Further research is warranted to fully explore its therapeutic potential and optimize its synthetic route. As our understanding of biological systems continues to evolve, compounds like this one will undoubtedly play an increasingly important role in addressing complex diseases.